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Compound of Interest

Compound Name: Eltenac

Cat. No.: B1671186 Get Quote

Eltenac: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Eltenac is a non-steroidal anti-inflammatory drug (NSAID) that exhibits analgesic, anti-

inflammatory, and antipyretic properties. Its primary mechanism of action is the non-selective

inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2, which are critical in the

biosynthesis of prostaglandins. This guide provides an in-depth overview of the chemical

structure, physicochemical properties, pharmacology, and available experimental data for

Eltenac, intended to serve as a valuable resource for professionals in research and drug

development.

Chemical Structure and Identifiers
Eltenac, with the IUPAC name 2-[4-(2,6-dichloroanilino)thiophen-3-yl]acetic acid, is a derivative

of thiopheneacetic acid.
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Identifier Value

IUPAC Name
2-[4-(2,6-dichloroanilino)thiophen-3-yl]acetic

acid[1]

CAS Number 72895-88-6[1]

Molecular Formula C₁₂H₉Cl₂NO₂S[1]

Molecular Weight 302.18 g/mol

Canonical SMILES
C1=CC(=C(C(=C1)Cl)NC2=CSC=C2CC(=O)O)

Cl[1]

InChI

InChI=1S/C12H9Cl2NO2S/c13-8-2-1-3-

9(14)12(8)15-10-6-18-5-7(10)4-11(16)17/h1-3,5-

6,15H,4H2,(H,16,17)[1]

InChIKey AELILMBZWCGOSB-UHFFFAOYSA-N[1]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a drug candidate is

fundamental for formulation development and pharmacokinetic profiling.

Property Value

Physical State Solid

Solubility
Soluble in Dimethylformamide (DMF), Dimethyl

sulfoxide (DMSO), and Methanol.[2][3]

pKa 4.13 ± 0.10 (Predicted)

LogP 3.9 (Computed)[1]

Pharmacology
Mechanism of Action
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Eltenac is a non-steroidal anti-inflammatory drug (NSAID) that functions as a non-selective

inhibitor of cyclooxygenase (COX) enzymes. It demonstrates potent inhibitory activity against

both COX-1 and COX-2 isoforms.

Enzyme IC₅₀

COX-1 0.03 µM (in isolated human whole blood)

COX-2 0.03 µM (in isolated human whole blood)

The inhibition of COX enzymes prevents the conversion of arachidonic acid to prostaglandins,

which are key mediators of inflammation, pain, and fever.

Signaling Pathway
The primary signaling pathway affected by Eltenac is the arachidonic acid cascade. By

inhibiting COX-1 and COX-2, Eltenac blocks the synthesis of various prostaglandins (PGs) and

thromboxanes (TXs) from arachidonic acid. This disruption of the prostaglandin synthesis

pathway is the cornerstone of its anti-inflammatory, analgesic, and antipyretic effects.
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Arachidonic Acid COX-1

COX-2

Prostaglandins
Thromboxanes Inflammation, Pain, Fever

Eltenac

Start: Collect Human Whole Blood

Incubate blood with various
concentrations of Eltenac

Induce COX-1 activity
(e.g., allow clotting for Thromboxane B2 production)

Induce COX-2 activity
(e.g., stimulate with Lipopolysaccharide (LPS))

Measure Prostaglandin/Thromboxane levels
(e.g., PGE₂, TXB₂ via EIA or LC-MS/MS)

Calculate IC₅₀ values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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